Cas no 1401668-11-8 (N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide)

• Product Name: N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide
• CAS No: 1401668-11-8
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2163071
• Update Time: 2025-06-28

N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(s)-1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-yl]-n-methyl-acetamide
• N-((S)-1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)-N-methylacetamide
• AM97884
• N-[(S)-1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-yl]-N-methylacetamide
• N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide

• Inchi： 1S/C12H23N3O2/c1-8(2)11(13)12(17)15-6-5-10(7-15)14(4)9(3)16/h8,10-11H,5-7,13H2,1-4H3/t10-,11-/m0/s1
• InChI Key： QFIJGRBRXIJWNO-QWRGUYRKSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CC[C@@H](C1)N(C(C)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Topological Polar Surface Area: 66.6

Additional information on N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide

Research Brief on N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide (CAS: 1401668-11-8)

The compound N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide (CAS: 1401668-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have highlighted its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable aspects of this compound is its chiral centers, which confer stereospecificity and influence its binding affinity to biological targets. The (S)-configuration at both the amino acid and pyrrolidine moieties is critical for its biological activity. Researchers have employed advanced synthetic methodologies, such as asymmetric synthesis and enzymatic resolution, to obtain enantiomerically pure forms of this compound, ensuring high potency and reduced off-target effects in preclinical studies.

Recent publications have explored the pharmacokinetic and pharmacodynamic properties of N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide. In vitro studies have demonstrated its ability to penetrate cell membranes effectively, attributed to its balanced lipophilicity and molecular weight. Furthermore, in vivo studies in rodent models have shown promising bioavailability and tissue distribution profiles, supporting its potential as a viable drug candidate. These findings are particularly relevant for diseases where target engagement in hard-to-reach tissues, such as the central nervous system, is crucial.

Another area of active research involves the derivatization of this compound to enhance its therapeutic index. Structural modifications, such as the introduction of fluorinated groups or cyclization of the pyrrolidine ring, have been investigated to improve metabolic stability and reduce clearance rates. Computational modeling and molecular dynamics simulations have played a pivotal role in guiding these modifications, enabling researchers to predict binding modes and optimize interactions with target proteins.

In conclusion, N-[(S)-1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-yl]-N-methyl-acetamide (CAS: 1401668-11-8) represents a promising scaffold in medicinal chemistry. Its unique structural attributes, coupled with its demonstrated biological activity, make it a valuable candidate for further development. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its therapeutic potential in diverse disease contexts. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.